Cas no 72325-04-3 (2,3-Piperazinedione,1-ethyl-4-(hydroxymethyl)-)

2,3-Piperazinedione,1-ethyl-4-(hydroxymethyl)- structure
72325-04-3 structure
Product name:2,3-Piperazinedione,1-ethyl-4-(hydroxymethyl)-
CAS No:72325-04-3
MF:C7H12N2O3
MW:172.18178
CID:549459
PubChem ID:18401456

2,3-Piperazinedione,1-ethyl-4-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,3-Piperazinedione,1-ethyl-4-(hydroxymethyl)-
    • 1-ethyl-4-(hydroxymethyl)piperazine-2,3-dione
    • 2,3-Piperazinedione,1-ethyl-4-(hydroxymethyl)-(9CI)
    • DTXSID00593407
    • SCHEMBL7148826
    • 1-ethyl-4-(hydroxymethyl)-piperazine-2,3-dione
    • PPFIKVHCFDRZMR-UHFFFAOYSA-N
    • 72325-04-3
    • 1-ethyl-4- (hydroxymethyl)-piperazine-2,3-dione
    • Inchi: InChI=1S/C7H12N2O3/c1-2-8-3-4-9(5-10)7(12)6(8)11/h10H,2-5H2,1H3
    • InChI Key: PPFIKVHCFDRZMR-UHFFFAOYSA-N
    • SMILES: CCN1CCN(C(=O)C1=O)CO

Computed Properties

  • Exact Mass: 172.08479225g/mol
  • Monoisotopic Mass: 172.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Surface Charge: 0
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 60.8Ų

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